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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorotriazine

Cat. No.: B014056

Essential Safety and Handling Guide for 2-
Amino-4,6-dichlorotriazine

This guide provides comprehensive safety, handling, and disposal procedures for 2-Amino-4,6-
dichlorotriazine (CAS No. 933-20-0), tailored for researchers, scientists, and drug
development professionals. Adherence to these protocols is critical to ensure personal safety
and regulatory compliance in the laboratory.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Amino-4,6-dichlorotriazine is a hazardous substance that requires stringent safety
measures. It is harmful if swallowed, inhaled, or comes into contact with skin, and can cause
serious eye, skin, and respiratory irritation.[1][2][3]

Engineering Controls:

» Always handle this chemical within a certified chemical fume hood to minimize inhalation
exposure.[1][4][5]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5][6]
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Required Personal Protective Equipment: A summary of the necessary PPE is provided below.

PPE Category

Specification

Rationale

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask).[5][7][8]

To prevent inhalation of

harmful dust and aerosols.[2]

Eye and Face Protection

Chemical safety goggles or
face shield compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[1]

[5117]

To protect against splashes
and airborne particles causing

serious eye irritation.[2]

Hand Protection

Compatible, chemical-resistant
gloves (e.g., nitrile rubber).[1]

[8]

To prevent skin contact, which
can cause irritation and
absorption of the harmful

substance.[2]

Body Protection

Laboratory coat and suitable
protective clothing.[1][2]

To protect skin from accidental
contact. Contaminated clothing
should be removed
immediately and washed

before reuse.[1][2]

Safe Handling and Storage Protocols

Proper handling and storage are crucial to prevent accidents and maintain the chemical's

stability.

Handling Procedures:

o Preparation: Before handling, ensure all required PPE is correctly worn and the chemical

fume hood is functioning properly.

» Dispensing: Avoid the formation and dispersion of dust and aerosols.[2]

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://www.fishersci.com/store/msds?partNumber=AC263000050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/711551
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17581_5000_EN.pdf
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.fishersci.com/store/msds?partNumber=AC263000050&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/711551
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17581_5000_EN.pdf
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e General Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not
eat, drink, or smoke in the work area.[2]

» Avoid Contamination: Keep the container tightly closed when not in use.[2]
Storage Conditions:

o Store in a tightly sealed, closed vessel in a refrigerated and locked-up area.[1][2][4]
 Recommended storage is in a freezer at -20°C under an inert atmosphere.[1][2][3]

» Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[1][2]

[6]

e Incompatible Materials: Avoid storage with strong oxidizing agents.[1][5]

Emergency and First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, ensuring to lift the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing
and shoes. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.

If skin irritation persists, seek medical attention.

[1]

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If the

Inhalation person is not breathing, provide artificial
respiration. Seek immediate medical attention.
[11[6]
Wash out the mouth with plenty of water for at
Ingestion least 15 minutes. Do NOT induce vomiting.

Seek immediate medical attention.[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination and comply with

regulations.

Spill Cleanup:

container for chemical waste disposal.[1][6]

Wear full personal protective equipment as detailed in Section 1.
For small spills, mix the material with sand or another inert absorbent material.[1]

Carefully sweep up the mixture and place it into a suitable, sealed, and clearly labeled

Do not allow the chemical or cleanup materials to enter drains or water courses.[1]
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Waste Disposal:

» Dispose of waste material and empty containers through a licensed and approved waste
disposal company.[2]

 All disposal activities must be in strict accordance with local, state, and federal
environmental regulations.[2]

Chemical and Physical Properties

Property Value

Molecular Formula CsH2Cl2Na4[1]

Molecular Weight 164.98 g/mol [1][7]

Appearance White to off-white crystalline solid/powder.[3]
Melting Point 239-242 °C[1]

Boiling Point 428.8 £ 28.0 °C at 760 mmHg[1]

Storage Temperature -20°C[1][2][3]

Hazard and Precautionary Statements

The following tables summarize the GHS hazard and precautionary statements associated with
2-Amino-4,6-dichlorotriazine.[2][7]

Hazard Statements (H-Codes):

Code Statement

H302 Harmful if swallowed.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.
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Precautionary Statements (P-Codes):

Code Statement

Avoid breathing

P261 _

dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON
P301+P312 )

CENTER/doctor if you feel unwell.
P302+P352 IF ON SKIN: Wash with plenty of water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Experimental Protocol: Synthesis

General Procedure for the Synthesis of 2-amino-4,6-dichloro-s-triazine from Cyanuric Chloride:
A solution of ammonium hydroxide (equimolar amount) is added dropwise to a solution of
cyanuric chloride (1 equivalent, e.g., 2.16 g, 11.69 mmol) in anhydrous dichloromethane (10
mL) while stirring. After the reaction is complete, the mixture is purified using flash column
chromatography with an eluent of ethyl acetate/dichloromethane (8:2, v/v) to yield the 2-amino-
4,6-dichloro-s-triazine product.[9]

Workflow Visualization
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The following diagram illustrates the standard operational workflow for safely handling 2-
Amino-4,6-dichlorotriazine.

1. Preparation

Verify Fume Hood
Operation

Don PPE:
- Respirator
- Goggles
- Gloves
- Lab Coat

2. Handling

Weigh/Dispense
Chemical
Perform Experiment

3. Cleanup & Storage

Decontaminate
Work Area

4. Waste Disposal

Collect Waste in
Labeled Container
Dispose via Approved

Waste Facility

Store Securely
(-20°C, Inert Atm.)
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Caption: Safe handling workflow for 2-Amino-4,6-dichlorotriazine from preparation to
disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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